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Compound of Interest

Compound Name: Sodium mercaptobenzothiazole

Cat. No.: B8813654

Synthesis of Sodium Mercaptobenzothiazole

The synthesis of sodium mercaptobenzothiazole is typically achieved in a two-step process.
First, 2-mercaptobenzothiazole (MBT) is synthesized, which is then neutralized with a sodium
base to yield the sodium salt.[1][5] The most common industrial method for producing MBT is
the Kelly process, which involves the high-pressure reaction of aniline, carbon disulfide, and
sulfur.[5][6]

Synthesis Pathway

The overall synthesis can be visualized as follows:
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Step 1: MBT Synthesis (Kelly Process)

Aniline [—— =+ Carbon Disulfide =+ — Sulfur Sodium Hydroxide

2-Mercaptobenzothiazole (MBT) — H2S

v

Step 2: Neutralization

MBT + NaOH

Sodium Mercaptobenzothiazole H20
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Synthesized Na-MBT Sample

Spectroscopic Analysis

Spectroscopy :

Physical Properties . . VA Chromatographic Analysis
(Appearance, Solubility) : [ NMR (H, C) FTIR UV-Vis : (HPLC)

Data Interpretation
& Comparison

Structure & Purity Confirmed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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